Cas no 66640-87-7 (5-Hydroxy Tryptophol-d4)

5-Hydroxy Tryptophol-d4 Properties

Names and Identifiers

• 5-Hydroxy Tryptophol-d4
• 3-(1,1,2,2-tetradeuterio-2-hydroxyethyl)-1H-indol-5-ol
• 3-[2-Hydroxy(~2~H_4_)ethyl]-1H-indol-5-ol
• MS-22966
• DTXSID40857853
• 3-[2-hydroxy(1,1,2,2-?H?)ethyl]-1H-indol-5-ol
• 66640-87-7
• 5-Hydroxytryptophol-d4
• HY-W041019S
• F91043
• CS-0203458
• 5-Hydroxytryptophol-alpha,alpha,beta,beta-d4
• +Expand

• InChIKey： KQROHCSYOGBQGJ-KHORGVISSA-N
• Inchi： InChI=1S/C10H11NO2/c12-4-3-7-6-11-10-2-1-8(13)5-9(7)10/h1-2,5-6,11-13H,3-4H2/i3D2,4D2
• SMILES： C1=CC2=C(C=C1O)C(=CN2)CCO

Computed Properties

• Exact Mass: 177.07900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 181.104085577g/mol
• Heavy Atom Count: 13
• Complexity: 174
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• LogP: 1.40830
• PSA: 56.25000